5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-nonyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H29N3OS/c1-2-3-4-5-6-7-8-11-15-17-18-16(21)19(15)13-14-10-9-12-20-14/h14H,2-13H2,1H3,(H,18,21)
• InChI Key: BMISGESGQQCUQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=NNC(=S)N1CC2CCCO2
• Molecular Formula: C16H29N3OS
• Molecular Weight: 311.5 g/mol

Description

5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol, also known as NTMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NTMT is a triazole derivative that has been synthesized using different methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been shown to inhibit the growth of fungi, bacteria, and tumor cells. 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to interact with enzymes involved in cell division and DNA replication, leading to the inhibition of these processes. 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has also been shown to disrupt the cell membrane of fungi and bacteria, leading to cell death.
Biochemical and Physiological Effects:
5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to have both biochemical and physiological effects. Biochemically, 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to inhibit the activity of enzymes involved in cell division and DNA replication. Physiologically, 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to induce apoptosis, or programmed cell death, in tumor cells. 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has also been shown to disrupt the cell membrane of fungi and bacteria, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its relatively simple synthesis, its potential applications in various fields, and its ability to inhibit the growth of fungi, bacteria, and tumor cells. The limitations of using 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol. One direction is to further investigate its potential applications in medicinal chemistry, agriculture, and material science. Another direction is to further understand its mechanism of action and to develop more potent derivatives. Additionally, research could focus on the potential toxicity of 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol and its effects on the environment.

Scientific Research Applications

5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has shown potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to have antifungal, antibacterial, and antitumor properties. In agriculture, 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been shown to have herbicidal and insecticidal properties. In material science, 5-nonyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazole-3-thiol has been used as a corrosion inhibitor and as a ligand in coordination chemistry.